N-benzyl-2-(2,6-difluorophenyl)ethanamine

• IUPAC Name: N-benzyl-2-(2,6-difluorophenyl)ethanamine
• InChI: InChI=1S/C15H15F2N/c16-14-7-4-8-15(17)13(14)9-10-18-11-12-5-2-1-3-6-12/h1-8,18H,9-11H2
• InChI Key: JXTZKDBSZPFWQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCCC2=C(C=CC=C2F)F
• Molecular Formula: C15H15F2N
• Molecular Weight: 247.28 g/mol

Description

N-benzyl-2-(2,6-difluorophenyl)ethanamine, also known as BDF, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental health disorders.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-(2,6-difluorophenyl)ethanamine is not fully understood, but it is believed to act on the monoamine neurotransmitter systems in the brain. Specifically, N-benzyl-2-(2,6-difluorophenyl)ethanamine is thought to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are all involved in regulating mood, anxiety, and other mental health functions.
Biochemical and Physiological Effects:
N-benzyl-2-(2,6-difluorophenyl)ethanamine has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, as well as to increase the expression of certain neurotrophic factors that promote the growth and survival of neurons. N-benzyl-2-(2,6-difluorophenyl)ethanamine has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(2,6-difluorophenyl)ethanamine in lab experiments is its relatively low toxicity compared to other psychoactive substances. It is also relatively easy to synthesize and has good stability. However, one limitation of using N-benzyl-2-(2,6-difluorophenyl)ethanamine in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research on N-benzyl-2-(2,6-difluorophenyl)ethanamine. One area of interest is its potential use in the treatment of depression and anxiety in humans. Further studies are needed to determine the optimal dosing and administration methods for N-benzyl-2-(2,6-difluorophenyl)ethanamine in humans, as well as to investigate its long-term safety and efficacy. Another area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Further studies are needed to determine the mechanisms underlying these effects, as well as to investigate the potential for N-benzyl-2-(2,6-difluorophenyl)ethanamine to be used in combination with other drugs or therapies. Additionally, further studies are needed to investigate the potential neuroprotective effects of N-benzyl-2-(2,6-difluorophenyl)ethanamine, as well as its effects on other physiological systems in the body.

Synthesis Methods

N-benzyl-2-(2,6-difluorophenyl)ethanamine can be synthesized through a multistep process that involves the reaction of benzylamine with 2,6-difluoroacetophenone in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then subjected to further reactions to yield the final product, N-benzyl-2-(2,6-difluorophenyl)ethanamine. This synthesis method has been optimized to produce high yields of N-benzyl-2-(2,6-difluorophenyl)ethanamine with good purity.

Scientific Research Applications

N-benzyl-2-(2,6-difluorophenyl)ethanamine has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental health disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, and it may also have neuroprotective properties. N-benzyl-2-(2,6-difluorophenyl)ethanamine has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.